1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride

• Molecular Formula: C16H28Cl3N3
• Molecular Weight: 368.8 g/mol
• IUPAC Name: 1-(1-benzylpiperidin-4-yl)piperazine;trihydrochloride
• InChI: InChI=1S/C16H25N3.3ClH/c1-2-4-15(5-3-1)14-18-10-6-16(7-11-18)19-12-8-17-9-13-19;;;/h1-5,16-17H,6-14H2;3*1H
• InChI Key: RHIPESAQNQUMHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCNCC2)CC3=CC=CC=C3.Cl.Cl.Cl

Description

1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride is a heterocyclic compound that belongs to the class of piperazines. It is characterized by the presence of a benzyl group attached to the piperidine ring, which is further connected to another piperazine ring. This compound is often used as a building block in organic synthesis and has various applications in scientific research.

Preparation Methods

The synthesis of 1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . The industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the benzyl group can be replaced with other substituents using appropriate nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including its interactions with various biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context of its use. For example, in medicinal chemistry, it may interact with receptors or enzymes to exert its effects. The molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

1-(1-Benzylpiperidin-4-yl)piperazine trihydrochloride can be compared with other similar compounds, such as:

1-(1-Benzylpiperidin-4-yl)piperazine: This compound lacks the trihydrochloride component but shares a similar core structure.

1-(1-Methyl-4-piperidinyl)piperazine: This compound has a methyl group instead of a benzyl group.

1-Benzo[b]thien-4-yl-piperazine hydrochloride: This compound has a different aromatic ring structure but is also a piperazine derivative.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.